Cas no 1693655-07-0 (1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol)

• Product name: 1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol
• CAS No: 1693655-07-0
• MF: C₁₁H₁₄BrFO
• MW: 261.130666255951
• CID: 6793642
• PubChem ID: 106644385

1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• MFCD29938738
• 1693655-07-0
• 1-(3-bromo-2-fluorophenyl)-2-methylbutan-1-ol
• 1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol

• Inchi： 1S/C11H14BrFO/c1-3-7(2)11(14)8-5-4-6-9(12)10(8)13/h4-7,11,14H,3H2,1-2H3
• InChI Key： XUFKJIJBAMOKCH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C(C)CC)O

Computed Properties

• Exact Mass: 260.02121g/mol
• Monoisotopic Mass: 260.02121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol

Comprehensive Overview of 1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol (CAS No. 1693655-07-0)

1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol (CAS No. 1693655-07-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and fluorinated aromatic alcohol is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the 3-bromo-2-fluorophenyl moiety and the branched 2-methylbutan-1-ol chain, make it a versatile building block for drug discovery and material science applications.

The compound's CAS number 1693655-07-0 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers frequently search for "1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol synthesis" or "CAS 1693655-07-0 applications," reflecting growing interest in its synthetic pathways and potential uses. Recent trends in green chemistry have also sparked queries about "eco-friendly preparation of bromo-fluorophenyl derivatives," positioning this compound at the intersection of innovation and sustainability.

From a structural perspective, the bromo and fluoro substituents on the phenyl ring enhance the compound's electronic properties, making it valuable for designing kinase inhibitors and other targeted therapies. The 2-methylbutan-1-ol segment contributes to lipophilicity, a critical factor in drug bioavailability—a hot topic in pharmaceutical forums discussing "optimizing drug-like properties." Analytical techniques like NMR and HPLC for 1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol characterization are frequently documented in peer-reviewed journals, addressing quality control concerns prevalent in chemical manufacturing.

In material science, the compound's halogen-rich structure supports its use in liquid crystals and OLED precursors, aligning with searches for "halogenated aromatic compounds in electronics." Safety data sheets emphasize proper handling protocols, though it's noteworthy that 1693655-07-0 isn't classified under restrictive regulations, easing its adoption in industrial workflows. Patent analyses reveal its role in developing crop protection agents, responding to the agricultural sector's demand for "novel pesticide intermediates."

Ongoing research explores 1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol's potential in asymmetric catalysis, a trending area in synthetic chemistry. Its chiral center enables enantioselective transformations, a feature highlighted in queries about "chiral alcohol building blocks." Computational chemists also model its interactions with biological targets, addressing popular questions on "molecular docking studies of fluorinated compounds."

Supply chain discussions often focus on the availability of CAS 1693655-07-0 from specialty chemical providers, with procurement teams searching for "high-purity bromo-fluorophenyl derivatives." Storage recommendations typically suggest inert atmospheres to preserve the compound's stability, a detail crucial for laboratories prioritizing "long-term chemical storage solutions."

In summary, 1-(3-Bromo-2-fluorophenyl)-2-methylbutan-1-ol represents a multifaceted tool for modern chemistry. Its dual functionality as a pharmaceutical intermediate and material science component answers pressing industry needs while adhering to safety and regulatory standards. The compound's trajectory mirrors broader scientific priorities—efficiency, selectivity, and environmental responsibility—making it a subject of enduring relevance in chemical innovation.